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Compound of Interest

Compound Name: Allyl iodide

Cat. No.: B1293787

For Immediate Implementation by Laboratory Personnel

This guide provides essential safety and logistical information for the handling of Allyl iodide, a
highly flammable, corrosive, and toxic chemical. Adherence to these procedures is critical for
ensuring the safety of all laboratory personnel and maintaining a secure research environment.
This document is intended for researchers, scientists, and drug development professionals.

l. Personal Protective Equipment (PPE): Your First
Line of Defense

The selection and proper use of Personal Protective Equipment (PPE) are non-negotiable
when handling Allyl iodide. Due to its corrosive nature and ability to be absorbed through the
skin, comprehensive protection is mandatory.[1][2]

A. Eye and Face Protection:

o Wear chemical safety goggles that meet OSHA's eye and face protection regulations in 29
CFR 1910.133 or European Standard EN166.[3][4]

« In addition to goggles, a face shield should be worn, especially when there is a risk of
splashing.

B. Skin Protection:
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» Gloves: Wear appropriate chemical-resistant gloves to prevent skin exposure.[3] While
specific permeation data for Allyl iodide is not readily available in the searched literature,
general recommendations for handling corrosive and flammable liquids suggest the use of
materials such as nitrile, neoprene, or butyl rubber. It is crucial to consult with the glove
manufacturer for specific compatibility and breakthrough time data for Allyl iodide. Always
inspect gloves for any signs of degradation or punctures before use.

o Protective Clothing: An impervious lab coat or apron is required. For tasks with a higher risk
of exposure, chemical-resistant coveralls are recommended.[3]

» Footwear: Chemical-resistant, steel-toed boots or shoes should be worn.[5] Pant legs should
be worn outside of boots to prevent chemicals from running into them.

C. Respiratory Protection:

o All work with Allyl iodide must be conducted in a well-ventilated area, preferably within a
certified chemical fume hood.[3][6][7]

« If airborne concentrations are expected to exceed exposure limits or if working outside of a
fume hood, a NIOSH-approved respirator is required.[3] Follow the OSHA respirator
regulations found in 29 CFR 1910.134 or European Standard EN 149.[3][4] For emergencies
or situations with unknown concentrations, a self-contained breathing apparatus (SCBA) is
necessary.[6]

Il. Allyl lodide Safety and Handling Data

For quick reference, the following table summarizes key safety information for Allyl iodide.
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Parameter

Value

Source(s)

Chemical Name

Allyl iodide

[3]

Synonyms 3-lodo-1-propene [3]
CAS Number 556-56-9 [3]
Physical State Liquid [4]

Colorless to yellow or reddish-

Appearance o [1114]
brown liquid

Odor Pungent, disagreeable [1]

Flash Point 18 °C (64.4 °F) [3]1[4]
Highly flammable, Corrosive,

Hazards Toxic by ingestion and [1][3]

inhalation, Skin and eye irritant

ACGIH TLV (TWA)

0.01 ppm

[4]

OSHA PEL

Not established

[3]

NIOSH REL

Not established

[3]

Incompatibilities

Strong oxidizing agents, light,

heat, and air

[1]3]

lll. Operational Plan: From Receipt to Disposal

A systematic approach to handling Allyl iodide is essential to minimize risks.

A. Receiving and Storage:

e Upon receipt, inspect the container for any signs of damage or leaks.

» Store Allyl iodide in a cool, dry, well-ventilated area away from incompatible substances,
heat, sparks, and open flames.[1][3] A refrigerator for flammable materials is a suitable
storage location.[3]
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o Keep the container tightly closed and protected from light and air.[1][3]

e Ensure all containers are properly labeled with the chemical name and associated hazards.

B. Handling and Use:

All handling of Allyl iodide must be performed inside a certified chemical fume hood.

e Ground and bond containers when transferring the material to prevent static electricity
discharge.[1]

o Use spark-proof tools and explosion-proof equipment.[1][7]

» Avoid inhalation of vapors and any contact with skin and eyes.[3]

e Do not eat, drink, or smoke in areas where Allyl iodide is handled.

e Wash hands thoroughly after handling.

C. Disposal Plan:

« All Allyl iodide waste is considered hazardous waste.

o Collect waste in a designated, properly labeled, and sealed container.

» Dispose of waste in accordance with all local, state, and federal regulations. Contact your
institution's environmental health and safety office for specific disposal procedures.[8]

IV. Emergency Response Protocol

Immediate and appropriate action is critical in the event of an emergency involving Allyl
iodide.

A. Spills:
o Evacuate the area immediately and restrict access.

e Remove all sources of ignition.[3]
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e Ifitis safe to do so, contain the spill using an inert absorbent material such as vermiculite,
sand, or earth.[3] Do not use combustible materials.

e Use non-sparking tools to collect the absorbed material and place it in a suitable container
for disposal.[9]

» Ventilate the area and decontaminate the spill site.
B. Fire:
o Allyl iodide is a flammable liquid.[1]

o For small fires, use a dry chemical, carbon dioxide, water spray, or alcohol-resistant foam
extinguisher.[3] For large fires, use water spray, fog, or alcohol-resistant foam.[3]

e Do not use a straight stream of water, as it may be ineffective.[3]

» Firefighters must wear full protective gear and a self-contained breathing apparatus (SCBA).

[3]
C. First Aid:

« Inhalation: Immediately move the person to fresh air. If breathing has stopped, provide
artificial respiration. Seek immediate medical attention.[1]

o Skin Contact: Immediately flush the skin with plenty of water for at least 15 minutes while
removing contaminated clothing and shoes.[1] Seek immediate medical attention.[1]

o Eye Contact: Immediately flush the eyes with plenty of water for at least 30 minutes, lifting
the upper and lower eyelids.[1] Seek immediate medical attention.[1]

e Ingestion: Do NOT induce vomiting. If the person is conscious, rinse their mouth with water.
Never give anything by mouth to an unconscious person. Seek immediate medical attention.

[1]

V. Emergency Spill Response Workflow

The following diagram outlines the procedural flow for responding to an Allyl iodide spill.
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Immediate Actions
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Click to download full resolution via product page

Caption: Workflow for Allyl lodide Spill Response.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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